BE“GHE Foundational & Exploratory

Check Availability & Pricing

Pregnanetriol-d4: A Technical Guide for
Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Pregnanetriol-d4

Cat. No.: B12430390

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the physical and chemical
properties of Pregnanetriol-d4, its role in analytical methodologies, and its relevance in the
context of steroid metabolism. This document is intended to serve as a core resource for
professionals in research and drug development.

Core Physical and Chemical Properties

Pregnanetriol-d4 is the deuterated form of pregnanetriol, a significant metabolite of 17-
hydroxyprogesterone. The strategic incorporation of four deuterium atoms makes it an ideal
internal standard for mass spectrometry-based quantification of endogenous pregnanetriol, as
it is chemically almost identical to the analyte but mass-shifted, allowing for precise and
accurate measurement.

Table 1: Physical and Chemical Properties of Pregnanetriol-d4
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Property Value Source(s)

) (3a,5B)-Pregnane-20,21,21,21-
Systematic Name ] [1]
d4-3,17,20-triol

Molecular Formula C21H32D403 [2][3]
Molecular Weight ~340.53 g/mol [2][3]
Appearance White to off-white solid

Limited water solubility in its
non-conjugated form.

Enhanced solubility when

Solubility )
conjugated (e.g., as a
glucuronide). Soluble in
methanol.

Storage Conditions -20°C, protect from light.

Purity Typically >95% (HPLC)

Note: Specific melting and boiling points for Pregnanetriol-d4 are not readily available in the
literature, which is common for complex deuterated steroids primarily used as analytical
standards.

Role in Steroid Metabolism

Pregnanetriol is a downstream metabolite in the steroidogenesis pathway. Its precursor, 17-
hydroxyprogesterone, is a crucial intermediate in the synthesis of cortisol. In certain enzymatic
deficiencies, most notably 21-hydroxylase deficiency which is the primary cause of congenital
adrenal hyperplasia (CAH), the conversion of 17-hydroxyprogesterone to 11-deoxycortisol is
impaired. This leads to an accumulation of 17-hydroxyprogesterone, which is then shunted
towards the production of androgens and pregnanetriol. Consequently, elevated levels of
urinary pregnanetriol are a key biomarker for diagnosing and monitoring CAH.

The following diagram illustrates the simplified steroidogenesis pathway, highlighting the
position of pregnanetriol formation.
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Urine Sample Collection

Spike with Pregnanetriol-d4
(Internal Standard)

'

Enzymatic Hydrolysis
(B-glucuronidase)

'

Solid-Phase Extraction (SPE)
or Liquid-Liquid Extraction (LLE)

Derivatization
(e.g., Silylation for GC-MS)

GC-MS or LC-MS/MS Analysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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